Cas no 2418732-19-9 (tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate)

• Product Name: tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate
• CAS No: 2418732-19-9
• MF: C₂₇H₂₅NO₅
• MW: 443.491107702255
• CID: 5914237
• PubChem ID: 165770936
• Update Time: 2025-08-05

tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544427
• tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate
• 2418732-19-9

• Inchi： 1S/C27H25NO5/c1-27(2,3)33-25(30)18-12-17(15-29)13-19(14-18)28-26(31)32-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24H,16H2,1-3H3,(H,28,31)
• InChI Key： MZBZDUNNEAJEEN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C=O)=CC(C(=O)OC(C)(C)C)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.17327290g/mol
• Monoisotopic Mass: 443.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate

Introduction to Tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate (CAS No. 2418732-19-9)

Tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate, with the CAS number 2418732-19-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of this compound features a combination of functional groups that make it highly versatile. The presence of a tert-butyl group provides steric hindrance, which can be crucial in modulating the pharmacokinetic properties of drug candidates. Additionally, the formyl group and the carbonyl moiety attached to an amino group suggest potential for further derivatization, enabling the synthesis of more complex molecules.

The benzene ring in this compound is further modified by a (9H-fluoren-9-yl)methoxy group, which introduces both rigidity and electronic effects into the molecule. This type of substitution pattern is often employed in medicinal chemistry to enhance binding affinity and selectivity. The fluorene moiety, in particular, is known for its ability to improve solubility and metabolic stability, making it an attractive feature for drug development.

In recent years, there has been growing interest in the use of such multifunctional compounds in the design of targeted therapies. The combination of a formyl group and an amide bond provides a unique platform for the development of prodrugs or conjugates that can be selectively activated in vivo. This concept has been explored in various contexts, including cancer therapy and immunomodulation.

One of the most exciting applications of Tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate is in the field of bioconjugation chemistry. The formyl group can readily react with nucleophiles such as amines or thiols to form stable amide or thioester bonds, respectively. This property makes it an excellent candidate for linking small molecule probes to larger biomolecules like antibodies or peptides. Such conjugates have found utility in diagnostic imaging and targeted drug delivery systems.

The influence of the fluorene substituent on the electronic properties of the benzene ring cannot be overstated. Fluorene-based compounds are known for their fluorescence characteristics, which can be exploited for bioimaging applications. By incorporating this moiety into a drug-like molecule, researchers can develop probes that not only target specific biological pathways but also provide real-time visualization of their interaction within living cells.

Recent studies have also highlighted the potential of this compound as a building block for more complex scaffolds. The tert-butyl carbamate (Boc) protecting group on the amino function allows for controlled deprotection under mild acidic conditions, providing flexibility in synthetic planning. This feature is particularly valuable when designing multi-step synthetic routes that require sequential protection and deprotection strategies.

The formyl group at the 5-position of the benzene ring offers another layer of reactivity that can be harnessed for further functionalization. For instance, it can be reduced to an alcohol or converted into an aldehyde, depending on the desired outcome. Such transformations are often employed to introduce additional reactive sites or to modify the overall electronic distribution of the molecule.

In conclusion, Tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-formylbenzoate (CAS No. 2418732-19-9) is a versatile compound with numerous potential applications in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel bioconjugates, fluorescent probes, and targeted therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing therapeutic strategies across various disease areas.